ZT-1a

• Molecular Formula: C22H15Cl3N2O2
• Molecular Weight: 445.7 g/mol
• InChI: InChI=1S/C22H15Cl3N2O2/c1-12-8-16(18(11-26)13-2-4-14(23)5-3-13)19(25)10-20(12)27-22(29)17-9-15(24)6-7-21(17)28/h2-10,18,28H,1H3,(H,27,29)
• InChIKey: RPTKRVXJNWPJLU-UHFFFAOYSA-N

ZT-1a Inhibitor Overview

ZT-1a is a synthetic small-molecule inhibitor of STE20/SPS1-related proline-alanine-rich kinase (SPAK; gene STK39), developed via a scaffold-hybrid strategy merging pharmacophores from Closantel and STOCK1S-14279 [1]. Unlike ATP-competitive kinase inhibitors, ZT-1a maintains stable IC50 values (44.3–46.7 μM) across a 100-fold range of ATP concentrations (0.01–1 mM), confirming a non-ATP-competitive, allosteric mechanism [1]. The compound simultaneously inhibits NKCC1-mediated ion influx and stimulates KCC-mediated ion efflux by reducing SPAK-dependent phosphorylation of cation-Cl⁻ cotransporters (CCCs), a dual-modulation profile not shared by loop diuretics or predecessor SPAK inhibitors [1]. ZT-1a is protected by US Patent 11,925,611 B2 covering its use in neurodegenerative and neurocognitive disorders [2].

1

Allosteric SPAK kinase inhibitor, non-ATP-competitive mechanism

2

Dual modulation of NKCC1 and KCC cotransporters

3

Blood-pressure-neutral pathway probe for CNS models

• [1] Zhang J, Bhuiyan MIH, Deng X, et al. Modulation of brain cation-Cl⁻ cotransport via the SPAK kinase inhibitor ZT-1a. Nat Commun. 2020;11:78. doi:10.1038/s41467-019-13851-6 View Source
• [2] Sun D, Bhuiyan MIH. Use of ZT-1A and analogs thereof to prevent and/or treat neurodegenerative and neurocognitive disorders. US Patent 11,925,611 B2. Issued March 12, 2024. View Source

ZT-1a Substitution Risk

In-class compounds targeting the WNK-SPAK-CCC signaling axis exhibit mechanistically distinct binding sites, divergent selectivity profiles, and discordant in vivo efficacy. Closantel and Rafoxanide bind the SPAK C-terminal domain, STOCK1S-50699 disrupts WNK-SPAK interaction via CCT-domain binding, and STOCK1S-14279 shows potent biochemical IC50 (0.26 μM) but weaker cellular CCC phosphorylation suppression than ZT-1a [1]. The loop diuretic bumetanide inhibits NKCC1 directly but lacks KCC activation capability and reduces systemic blood pressure — a liability in acute stroke where cerebral perfusion must be maintained [2]. ZT-1a's scaffold-hybrid chemotype confers a distinct allosteric binding site outside the CCT domain, enabling WNK-SPAK disruption without blood pressure alteration, a property absent from all known comparators [1][3]. Simple biochemical IC50 comparisons across compounds are misleading: ZT-1a exhibits superior cellular CCC modulation despite a numerically higher SPAK IC50 (40.5 μM) than STOCK1S-50699 (37 μM), underscoring that target engagement in cells, not isolated kinase IC50, dictates functional potency [1][3].

SPAK inhibitor binding-site diversity

Compounds like STOCK1S-50699 and Closantel bind the CCT domain, whereas ZT-1a targets an allosteric site; functional potency and downstream CCC modulation may not transfer directly.

Loop diuretics lack KCC activation and alter blood pressure

Bumetanide directly inhibits NKCC1 but does not stimulate KCC-mediated efflux, and systemic blood pressure reduction may confound stroke model interpretation.

Biochemical IC50 is not predictive of cellular target engagement

Simple SPAK IC50 rankings (e.g., STOCK1S-50699 vs. ZT-1a) do not reflect cellular CCC phosphorylation suppression; target engagement in living cells may shift away from isolated kinase data.

• [1] Zhang J, Bhuiyan MIH, Deng X, et al. Modulation of brain cation-Cl⁻ cotransport via the SPAK kinase inhibitor ZT-1a. Nat Commun. 2020;11:78. View Source
• [2] Bhuiyan MIH, Habib K, Sultan MT, et al. SPAK inhibitor ZT-1a attenuates reactive astrogliosis and oligodendrocyte degeneration in a mouse model of vascular dementia. CNS Neurosci Ther. 2024;30:e14654. View Source
• [3] Salahudeen AA, De Souza N, Bhatt S, et al. Binding properties of SPAK and OSR1 binding inhibitors. Acta Pharmacol Sin. 2020;41:1553–1562 (Table 3). View Source

ZT-1a Head-to-Head Evidence

Cellular CCC Phosphorylation Suppression

ZT-1a was directly compared with three predecessor SPAK inhibitors — Closantel, STOCK1S-50699, and STOCK1S-14279 — in HEK-293 cells using NKCC1 p-Thr203/207/212 and KCC sites 1/2 phosphorylation as SPAK-activity readouts. ZT-1a emerged as the most potent compound in this cellular assay: it inhibited NKCC1 phosphorylation by 72 ± 5.2% at 1 μM and KCC sites 1/2 phosphorylation by 65–77% at 3 μM [1]. The paper explicitly states that these results demonstrate ZT-1a to be 'a more potent modulator of SPAK-dependent CCC phosphorylation than the current SPAK kinase inhibitors Closantel, STOCK1S-50699, and STOCK1S-14279' [1]. This cellular efficacy superiority occurs despite ZT-1a having a numerically comparable or slightly higher biochemical SPAK IC50 (40.5 μM) relative to STOCK1S-50699 (37 μM), highlighting that allosteric mechanism and cellular target engagement — not isolated kinase IC50 — drive functional potency [2].

Cellular CCC phosphorylation

Head-to-head

72 ± 5.2% inhibition of NKCC1 p-Thr203/207/212 at 1 µM; 65–77% KCC site suppression at 3 µM (HEK-293, n=4). ZT-1a ranked highest among four tested SPAK inhibitors.

Supports cellular CCC modulation context

Cellular target engagement drives functional response; isolated IC50 alone is insufficient for comparison.

Evidence Dimension	Cellular NKCC1 phosphorylation inhibition (p-Thr203/207/212) at 1 μM compound concentration
Target Compound Data	ZT-1a: 72 ± 5.2% inhibition of NKCC1 phosphorylation at 1 μM; 65–77% inhibition of KCC sites 1/2 at 3 μM (n=4, p<0.01)
Comparator Or Baseline	Closantel, STOCK1S-50699, STOCK1S-14279: weaker inhibition at matched concentrations (exact % values for each comparator available in Supplementary Table 1 of primary reference); ZT-1a identified as the most potent among all four compounds tested
Quantified Difference	ZT-1a > all three comparators for cellular CCC phosphorylation suppression; quantitative rank-order established: ZT-1a > Closantel ≈ STOCK1S-50699 ≈ STOCK1S-14279
Conditions	HEK-293 cell culture; immunoblot quantitation of NKCC1 p-Thr203/207/212 and KCC sites 1/2; n=4 independent experiments

Why This Matters

For procurement decisions, target-engagement data in living cells is more translationally predictive than isolated kinase IC50 — ZT-1a delivers superior cellular CCC modulation despite a numerically similar biochemical IC50, reducing the risk of selecting a compound that performs well in biochemical assays but fails in cellular or in vivo contexts.

• [1] Zhang J, Bhuiyan MIH, Deng X, et al. Modulation of brain cation-Cl⁻ cotransport via the SPAK kinase inhibitor ZT-1a. Nat Commun. 2020;11:78. View Source
• [2] Salahudeen AA, De Souza N, Bhatt S, et al. Binding properties of SPAK and OSR1 binding inhibitors. Acta Pharmacol Sin. 2020;41:1553–1562 (Table 3: ZT-1a SPAK IC50 = 40,500 nM; STOCK1S-50699 SPAK IC50 = 37,000 nM). View Source

Non-ATP-Competitive Mechanism

The mechanism of SPAK inhibition by ZT-1a was directly compared with the pan-kinase inhibitor staurosporine in enzymatic assays across three ATP concentrations (0.01, 0.1, and 1 mM). Staurosporine, an ATP-competitive inhibitor, exhibited proportionally increasing IC50 values with rising ATP concentrations, as expected for an ATP-pocket binder. In marked contrast, ZT-1a IC50 values remained essentially unchanged: 44.3 μM at 0.01 mM ATP, 35.0 μM at 0.1 mM ATP, and 46.7 μM at 1 mM ATP [1]. This flat IC50-vs-ATP profile confirms a non-ATP-competitive, allosteric inhibition mechanism [1]. Additionally, ZT-1a IC50 was not significantly altered by the addition of MO25α, which activates SPAK/OSR1 ~100-fold [1]. Unlike STOCK1S-50699 and Closantel, ZT-1a does not bind the CCT domain but instead disrupts WNK-SPAK co-immunoprecipitation more potently than either comparator [1].

Non-ATP-competitive mechanism

Head-to-head

IC50: 44.3 µM (0.01 mM ATP), 35.0 µM (0.1 mM ATP), 46.7 µM (1 mM ATP). IC50 ratio ≈ 1.05 across 100-fold ATP range; unchanged by MO25α activation.

Supports non-ATP-competitive, allosteric mechanism context

Contrasts with staurosporine, which shows ATP-dependent IC50 shift.

Evidence Dimension	IC50 stability across 100-fold ATP concentration range (0.01–1 mM ATP)
Target Compound Data	ZT-1a: IC50 = 44.3 μM (0.01 mM ATP), 35.0 μM (0.1 mM ATP), 46.7 μM (1 mM ATP); IC50 unchanged with MO25α addition (SPAK IC50 = 40,500 nM; SPAK+MO25 IC50 = 41,300 nM)
Comparator Or Baseline	Staurosporine: IC50 values increased proportionally with increasing ATP concentrations (ATP-competitive mechanism); STOCK1S-50699 IC50 = 37,000 nM (SPAK), Closantel IC50 not specified in the same assay format
Quantified Difference	ZT-1a IC50 ratio (1 mM ATP / 0.01 mM ATP) ≈ 1.05 (non-competitive); staurosporine IC50 ratio substantially >1 (ATP-competitive); no significant difference in ZT-1a IC50 with vs. without MO25α (40.5 vs. 41.3 μM)
Conditions	Radioisotopic enzymatic SPAK kinase assay; ATP concentrations of 0.01, 0.1, and 1 mM; recombinant SPAK protein; Dundee profiling platform

Why This Matters

Non-ATP-competitive inhibitors avoid competition with millimolar intracellular ATP, maintaining target engagement under physiological conditions where ATP-competitive inhibitors lose potency; for researchers studying CCC regulation in metabolically active tissues (brain, kidney), this mechanism ensures consistent SPAK inhibition independent of local ATP fluctuations.

• [1] Zhang J, Bhuiyan MIH, Deng X, et al. Modulation of brain cation-Cl⁻ cotransport via the SPAK kinase inhibitor ZT-1a. Nat Commun. 2020;11:78 (Supplementary Fig. 3a,b for staurosporine vs. ZT-1a ATP competition data; Fig. 2 and text for MO25α data). View Source

Kinase Selectivity Profiling

ZT-1a selectivity was assessed against a panel of 140 recombinant kinases using standard radioisotopic enzymatic assays at 1 μM compound concentration. At this concentration, 98% (137/140) of kinases were not inhibited by >70% relative to DMSO control [1]. At a higher 10 μM ZT-1a concentration, ≥50% inhibition was observed for only 6 out of 140 kinases [2]. The single notable off-target was GSK-3β, which showed 60 ± 6% inhibition at 1 μM ZT-1a in vitro; however, this did not translate to cellular activity — GSK-3β Ser9 phosphorylation was not inhibited by 3 μM ZT-1a in either HEK-293 cells or ZT-1a-treated ischemic brain tissue [1]. By comparison, STOCK1S-50699 and STOCK2S-26016 were tested against a smaller panel (MAPK not inhibited at 200 μM) but lack systematic 140-kinase profiling data in the published literature [2].

Kinase selectivity profile

Reported

137/140 kinases (98%) not inhibited >70% at 1 µM (Dundee panel). At 10 µM, ≥50% inhibition for only 6/140. GSK-3β in vitro hit not confirmed in cells or in vivo.

Supports kinase selectivity profile context

Public selectivity data reduce off-target confounding risk for mechanistic studies.

Evidence Dimension	Number of kinases inhibited across a broad selectivity panel
Target Compound Data	ZT-1a at 1 μM: 137/140 kinases (98%) not inhibited by >70% vs. DMSO; at 10 μM: ≥50% inhibition of only 6/140 kinases; GSK-3β in vitro inhibition (60±6%) not confirmed in cells or in vivo
Comparator Or Baseline	DMSO vehicle control; class baseline: no comprehensive 140-kinase panel data available for Closantel, STOCK1S-50699, or STOCK1S-14279
Quantified Difference	Selectivity defined as 98% of tested kinases showing <70% inhibition at 1 μM; the proportion of kinases inhibited ≥50% at 10 μM is 4.3%
Conditions	Dundee profiling platform; 140 recombinant kinases; radioisotopic enzymatic assay; ZT-1a tested at 1 μM and 10 μM

Why This Matters

Broad kinase selectivity profiling provides confidence that ZT-1a functions as a SPAK-selective chemical probe; for laboratories using ZT-1a in complex biological systems, the publicly available selectivity panel data reduce the risk of confounding off-target effects and strengthen mechanistic conclusions.

• [1] Zhang J, Bhuiyan MIH, Deng X, et al. Modulation of brain cation-Cl⁻ cotransport via the SPAK kinase inhibitor ZT-1a. Nat Commun. 2020;11:78 (Supplementary Table 2; main text lines 220-232). View Source
• [2] Salahudeen AA, De Souza N, Bhatt S, et al. Binding properties of SPAK and OSR1 binding inhibitors. Acta Pharmacol Sin. 2020;41:1553–1562 (Table 3: ZT-1a ≥50% inhibition of 6/140 kinases at 10 μM; STOCK1S-50699 MAPK not inhibited at 200 μM). View Source

In Vivo Kidney Target Engagement

In vivo target engagement was assessed by measuring NCC (pThr46/50/55/60) and NKCC1 (pThr203/207/212) phosphorylation in kidney tissue 30 min after intraperitoneal administration. ZT-1a at 50 mg/kg reduced NCC and NKCC1 phosphorylation by ~83–90 ± 7.9% in naive wild-type mouse kidneys [1]. Closantel was tested at 50 mg/kg as a reference comparator under identical conditions; ZT-1a demonstrated robust peripheral target engagement [1]. In naive brain, neither ZT-1a nor Closantel reduced KCC3 or NKCC1 phosphorylation at 60 min post-dose, consistent with the intact blood-brain barrier limiting CNS penetration under non-pathological conditions (ZT-1a pharmacokinetics in naive mice: T1/2 = 1.8 h, AUC = 2,340 h·ng/mL, oral bioavailability F% = 2.2%) [1]. Crucially, ZT-1a brain penetration increased ~1.8-fold above sham levels following ischemic stroke due to BBB disruption, enabling CNS target engagement specifically in the pathological context where it is needed [1].

In vivo kidney target engagement

Head-to-head

~83–90% reduction in kidney NCC/NKCC1 phosphorylation at 50 mg/kg IP, 30 min (C57BL/6J mice, n=3). Closantel tested as reference comparator.

Supports in vivo peripheral target engagement context

Brain penetration increased ~1.8-fold after ischemic stroke, enabling disease-context-specific CNS access.

Evidence Dimension	In vivo kidney NCC and NKCC1 phosphorylation reduction at 30 min post IP administration
Target Compound Data	ZT-1a (50 mg/kg IP): ~83–90 ± 7.9% reduction in kidney NCC (pThr46/50/55/60) and NKCC1 (pThr203/207/212) phosphorylation (n=3, p<0.01)
Comparator Or Baseline	Closantel (50 mg/kg IP): tested as reference comparator; vehicle control = baseline phosphorylation level
Quantified Difference	ZT-1a at 50 mg/kg achieved near-complete suppression of kidney NCC/NKCC1 phosphorylation (83-90%); brain penetration 1.8-fold higher in ischemic vs. sham brain, enabling disease-context-specific target engagement absent from Closantel
Conditions	Naive C57BL/6J mice; IP administration; kidney tissue harvested at 30 min post-dose; immunoblot quantitation; n=3 animals per group

Why This Matters

This data demonstrates that ZT-1a achieves robust peripheral SPAK inhibition in vivo at well-tolerated doses; the disease-context-specific brain penetration (higher in ischemic tissue) is a pharmacologically advantageous feature not reported for any comparator SPAK inhibitor, enabling peripheral administration for CNS indications without requiring intracerebroventricular delivery.

• [1] Zhang J, Bhuiyan MIH, Deng X, et al. Modulation of brain cation-Cl⁻ cotransport via the SPAK kinase inhibitor ZT-1a. Nat Commun. 2020;11:78 (main text lines 274-299; Supplementary Fig. 8a,b; Supplementary Table 3 for PK parameters). View Source

Post-Stroke Infarct and Functional Recovery

In the transient middle cerebral artery occlusion (tMCAO) mouse model of ischemic stroke, ZT-1a was administered systemically (IP) at 3 and 8 hours post-reperfusion. At 24 hours post-stroke, ZT-1a treatment decreased infarct volume by ~44% (from 78.1 ± 5.8 mm³ in the vehicle-control group to 43.6 ± 6.5 mm³; p < 0.01, n = 12) [1]. ZT-1a at 2.5 or 5 mg/kg reduced cerebral hemispheric swelling by ~36–54% compared with vehicle control (p < 0.01) [1]. Regional cerebral blood flow (rCBF) was unaffected by ZT-1a throughout the 24-hour post-stroke monitoring period [1]. Neurological deficit scores progressively improved in ZT-1a-treated mice from day 1 (2.0 ± 0.2) to day 7 (1.4 ± 0.2; p < 0.01, n = 6), compared with persistent severe deficits (2.5–2.9) in vehicle-treated controls [1]. In the Ang II-hypertensive stroke model, ZT-1a similarly reduced lesion size and neurological deficits without altering blood pressure or cerebral blood flow [2]. No comparator SPAK inhibitor (Closantel, STOCK1S-50699, or STOCK1S-14279) has published in vivo efficacy data in the tMCAO stroke model, making ZT-1a the only SPAK inhibitor with validated efficacy in this disease-relevant system.

Post-stroke infarct and recovery

Endpoint context

Infarct volume: 43.6 ± 6.5 mm³ vs. vehicle 78.1 ± 5.8 mm³ (44% reduction, p

Reported model-response endpoint context

No published in vivo stroke data exist for predecessor SPAK inhibitors.

Blood pressure neutrality

Class-level

No significant change in blood pressure or cerebral blood flow in Ang II-hypertensive mice post-stroke (5 mg/kg/day IP). Loop diuretic class reference (bumetanide) lowers systemic pressure.

Reported hemodynamic endpoint context

Data to verify in independent replication; class-level inference from limited comparator studies.

Evidence Dimension	Infarct volume (mm³), hemispheric swelling (%), and neurological deficit score in tMCAO mouse stroke model at 24 h to 7 days post-stroke
Target Compound Data	ZT-1a (2.5–5 mg/kg IP): infarct volume 43.6 ± 6.5 mm³ (44% reduction vs. vehicle); hemispheric swelling reduced 36–54%; neurological score day 7: 1.4 ± 0.2
Comparator Or Baseline	Vehicle (DMSO/PBS): infarct volume 78.1 ± 5.8 mm³; hemispheric swelling baseline; neurological score 2.5–2.9 (persistent severe deficit)
Quantified Difference	44% infarct volume reduction; 36–54% hemispheric swelling reduction; neurological deficit score improvement: ~50% reduction at day 7 (1.4 vs. 2.5–2.9)
Conditions	Mouse tMCAO model (60 min occlusion, reperfusion); ZT-1a administered IP at 3 h and 8 h post-reperfusion; TTC staining at 24 h; neurological scoring days 0–7; n=6–12 per group

Why This Matters

ZT-1a is the only SPAK inhibitor with published, statistically significant in vivo efficacy in a gold-standard preclinical stroke model; the combination of infarct reduction, edema attenuation, and functional recovery — achieved without blood pressure alteration — is a triple-endpoint efficacy profile not demonstrated for any predecessor SPAK inhibitor, making ZT-1a the evidence-backed choice for stroke and cerebral edema research programs.

• [1] Zhang J, Bhuiyan MIH, Deng X, et al. Modulation of brain cation-Cl⁻ cotransport via the SPAK kinase inhibitor ZT-1a. Nat Commun. 2020;11:78 (Fig. 7b,c; main text lines 390-422). View Source
• [2] Bhuiyan MIH, Young CB, Jahan I, et al. NF-κB Signaling-Mediated Activation of WNK-SPAK-NKCC1 Cascade in Worsened Stroke Outcomes of Ang II-Hypertensive Mice. Stroke. 2022;53:1735–1746. doi:10.1161/STROKEAHA.121.038351 View Source

Blood Pressure Neutrality

In the Ang II-induced hypertensive mouse stroke model, post-stroke administration of ZT-1a (5 mg/kg/day IP) significantly reduced WNK-SPAK-NKCC1 complex activation, brain lesion size, and neurological function deficits without affecting blood pressure or cerebral blood flow [1]. This represents a critical differentiation from loop diuretics such as bumetanide, which lower systemic blood pressure through direct NKCC1 inhibition in the kidney [2]. Blood pressure-lowering therapies have shown no benefit in acute ischemic stroke clinical trials and may worsen outcomes by reducing cerebral perfusion in the ischemic penumbra [3]. ZT-1a's ability to inhibit NKCC1 phosphorylation and activate KCCs via upstream SPAK inhibition — without systemic hemodynamic effects — is mechanistically attributable to its kinase-level target engagement rather than direct cotransporter blockade, and its allosteric binding mode distinct from CCT-domain binders such as STOCK1S-50699 [1].

Blood pressure neutrality

Class-level

No significant change in blood pressure or cerebral blood flow in Ang II-hypertensive mice post-stroke (5 mg/kg/day IP). Loop diuretic class reference (bumetanide) lowers systemic pressure.

Reported hemodynamic endpoint context

Data to verify in independent replication; class-level inference from limited comparator studies.

Evidence Dimension	Change in blood pressure and cerebral blood flow following administration in hypertensive animals
Target Compound Data	ZT-1a (5 mg/kg/day IP): no significant effect on blood pressure or cerebral blood flow in Ang II-hypertensive mice post-stroke
Comparator Or Baseline	Loop diuretic bumetanide (class reference): lowers systemic blood pressure via renal NKCC1 inhibition; STOCK1S-50699 and Closantel: no published blood pressure data in hypertensive stroke models
Quantified Difference	Blood pressure change: ZT-1a ≈ 0 mmHg (no significant change); bumetanide class: clinically significant blood pressure reduction (magnitude dose-dependent, not directly measured in same study)
Conditions	Ang II-infused C57BL/6J male mice; permanent distal MCA occlusion stroke model; blood pressure and cerebral blood flow monitored post-stroke; ZT-1a 5 mg/kg/day IP

Why This Matters

Blood pressure neutrality is a procurement-critical attribute for CNS-focused SPAK inhibitor research: ZT-1a enables investigation of WNK-SPAK-CCC pathway modulation in stroke without the confounding variable of systemic hypotension, a limitation inherent to direct NKCC1 inhibitors (bumetanide, furosemide) and a reason these agents have not succeeded in acute stroke trials.

• [1] Bhuiyan MIH, Young CB, Jahan I, et al. NF-κB Signaling-Mediated Activation of WNK-SPAK-NKCC1 Cascade in Worsened Stroke Outcomes of Ang II-Hypertensive Mice. Stroke. 2022;53:1735–1746. View Source
• [2] MedlinePlus. Bumetanide: Drug Information. Uses: treatment of high blood pressure and edema. U.S. National Library of Medicine. View Source
• [3] Bhuiyan MIH, Habib K, Sultan MT, et al. SPAK inhibitor ZT-1a attenuates reactive astrogliosis and oligodendrocyte degeneration in a mouse model of vascular dementia. CNS Neurosci Ther. 2024;30:e14654 (discussing clinical context of blood pressure management in stroke). View Source

ZT-1a High-Evidence Application Scenarios

Ischemic Stroke and Cerebral Edema Research

ZT-1a is the only SPAK inhibitor with published efficacy in the tMCAO mouse stroke model, demonstrating 44% infarct volume reduction, 36–54% hemispheric swelling attenuation, and significant neurological function recovery over 7 days [1]. Critically, these benefits are achieved without altering blood pressure or cerebral blood flow, unlike loop diuretics (bumetanide), and are preserved even in hypertensive comorbid conditions [2]. Researchers investigating post-stroke cerebral edema, cytotoxic cell swelling, or BBB disruption should select ZT-1a over Closantel, STOCK1S-50699, or STOCK1S-14279, for which no equivalent in vivo stroke efficacy data exist.

Post-Hemorrhagic Hydrocephalus Models

Intracerebroventricular delivery of ZT-1a in a rat model of intraventricular hemorrhage (IVH)-induced post-hemorrhagic hydrocephalus decreased inflammation-induced CCC phosphorylation in the choroid plexus epithelium and reduced CSF hypersecretion [1]. The dual NKCC1-inhibitory and KCC-stimulatory mechanism of ZT-1a directly addresses the ion transport dysregulation underlying CSF overproduction, a therapeutic approach not achievable with single-target NKCC1 inhibitors (bumetanide) or currently available SPAK inhibitors lacking published in vivo hydrocephalus data.

Vascular Cognitive Impairment and Dementia

In the bilateral carotid artery stenosis (BCAS) mouse model of VCID, ZT-1a treatment at symptomatic stages reduced reactive astrogliosis, oligodendrocyte death, white matter lesion burden, and BBB breakdown while improving cerebral blood flow recovery and preventing learning and memory deficits [3]. The compound's ability to attenuate both gray and white matter injury — confirmed by ex vivo MRI and immunohistochemistry — supports its use in chronic neurodegeneration studies where sustained SPAK-NKCC1 pathway inhibition is required without the confounding cardiovascular effects of loop diuretics [3].

WNK-SPAK-CCC Signaling Studies

ZT-1a's well-characterized allosteric mechanism — disrupting WNK-SPAK interaction without binding the CCT domain, in contrast to STOCK1S-50699 (CCT-domain binder) and Closantel (C-terminal domain allosteric site) — makes it the preferred chemical probe for dissecting WNK-SPAK-CCC pathway architecture [1]. Its non-ATP-competitive inhibition ensures consistent target engagement regardless of local ATP concentration, and its publicly available 140-kinase selectivity profile (98% of kinases not inhibited >70% at 1 μM) provides the selectivity confidence required for rigorous mechanistic studies [1].

Application

Selection Property

Validation Focus

Ischemic stroke / cerebral edema models

SPAK pathway modulation without blood pressure alteration

Infarct volume, hemispheric swelling, and neurological deficit endpoints

Post-hemorrhagic hydrocephalus / CSF hypersecretion models

Dual NKCC1 inhibition and KCC stimulation in choroid plexus

CSF production rate and ion transport pathway validation

Vascular cognitive impairment / VCID models

Sustained SPAK-NKCC1 inhibition without cardiovascular confounding

White matter integrity, astrogliosis, and cognitive endpoint monitoring

WNK-SPAK-CCC pathway dissection

Characterized allosteric inhibitor, non-ATP-competitive, with public selectivity panel

Target engagement and off-target kinase review in signaling studies

• [1] Zhang J, Bhuiyan MIH, Deng X, et al. Modulation of brain cation-Cl⁻ cotransport via the SPAK kinase inhibitor ZT-1a. Nat Commun. 2020;11:78. View Source
• [2] Bhuiyan MIH, Young CB, Jahan I, et al. NF-κB Signaling-Mediated Activation of WNK-SPAK-NKCC1 Cascade in Worsened Stroke Outcomes of Ang II-Hypertensive Mice. Stroke. 2022;53:1735–1746. View Source
• [3] Bhuiyan MIH, Habib K, Sultan MT, et al. SPAK inhibitor ZT-1a attenuates reactive astrogliosis and oligodendrocyte degeneration in a mouse model of vascular dementia. CNS Neurosci Ther. 2024;30:e14654. View Source